Cas no 536-89-0 (m-Tolylhydrazine)

• Product Name: m-Tolylhydrazine
• CAS No: 536-89-0
• MF: C₇H₁₀N₂
• MW: 122.167701244354
• MDL: MFCD00047815
• CID: 82457
• PubChem ID: 68308
• Update Time: 2025-05-24

m-Tolylhydrazine Chemical and Physical Properties

Names and Identifiers

• m-Tolylhydrazine
• (3-methyl-phenyl)-hydrazine
• (3-methylphenyl)hydrazine
• AI3-15420
• EINECS 208-650-9
• m-Tolyl-hydrazine
• 1-(3-Methylphenyl)hydrazine #
• 536-89-0
• AKOS002680135
• SH79LJ6UD6
• MFCD00047815
• BS-23650
• BB 0249772
• FT-0616172
• SCHEMBL8318
• m-tolyl hydrazine
• 3-methyl-phenylhydrazine
• NS00032814
• 3-METHYLPHENYLHYDRAZINE
• m-toluidine amine
• m-Tolylhydrazin
• DTXSID60201819
• 1-m-tolylhydrazine
• Hydrazine, (3-methylphenyl)-
• A870654
• BBL012136
• STK803070
• hydrazine, (3-methyl)phenyl-
• DB-052381

• MDL： MFCD00047815
• Inchi： 1S/C7H10N2/c1-6-3-2-4-7(5-6)9-8/h2-5,9H,8H2,1H3
• InChI Key： GPTOGZLZMLJZCV-UHFFFAOYSA-N
• SMILES： N(C1=CC=CC(C)=C1)N
• BRN： 742264

Computed Properties

• Exact Mass: 122.08400
• Monoisotopic Mass: 122.084
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 1
• Complexity: 83
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 38A^2

Experimental Properties

• Color/Form: Not determined
• Density: 1,057 g/cm3
• Boiling Point: 132-134°C 16mm
• Flash Point: 132-134°C/16mm
• Refractive Index: 1.5890
• Water Partition Coefficient: Slightly soluble in water.
• PSA: 38.05000
• LogP: 2.05390
• Merck: 14,9542
• Solubility: Not determined

m-Tolylhydrazine Security Information

• Hazardous Material transportation number：UN 2811
• Hazard Category Code： 20/21/22
• Safety Instruction： S36/37
• HazardClass：6.1
• PackingGroup：III
• Safety Term：6.1
• Packing Group：III
• Risk Phrases：R20/21/22
• Packing Group：III
• Hazard Level：6.1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylhydrazines
• Solvents and Organic Chemicals Organic Compounds Amines/Sulfonamides

Additional information on m-Tolylhydrazine

M-Tolylhydrazine (CAS No. 536-89-0): A Comprehensive Overview in Modern Chemical Biology and Medicine

M-Tolylhydrazine, chemically known as m-tolylhydrazine with the CAS number 536-89-0, is a significant compound in the realm of chemical biology and pharmaceutical research. This aromatic hydrazine derivative has garnered considerable attention due to its versatile applications in drug synthesis, biochemical interactions, and innovative therapeutic strategies. The compound's unique structural properties, characterized by a phenyl ring substituted with a hydrazine group, make it a valuable intermediate in the development of novel medications targeting various diseases.

The chemical structure of m-tolylhydrazine consists of a methyl group (-CH₃) attached to a benzene ring, which is further functionalized with a hydrazine moiety (-NH-NH₂). This configuration imparts distinct reactivity and biological activity, enabling its use in diverse chemical transformations. The presence of the hydrazine group allows for nucleophilic addition reactions, while the aromatic ring facilitates interactions with biological targets such as enzymes and receptors. These features have made m-tolylhydrazine a cornerstone in synthetic organic chemistry and medicinal research.

In recent years, m-tolylhydrazine has been extensively studied for its potential in developing antitumor agents. Research indicates that derivatives of this compound can exhibit inhibitory effects on key enzymes involved in cancer cell proliferation, such as poly(ADP-ribose) polymerase (PARP). The ability of m-tolylhydrazine to form stable adducts with DNA and proteins has opened new avenues for creating targeted therapies that selectively disrupt cancerous growth pathways. Furthermore, studies have explored its role in modulating inflammatory responses, suggesting its therapeutic value beyond oncology.

The synthesis of m-tolylhydrazine (CAS No. 536-89-0) typically involves the reaction of p-toluidine with nitrous acid or hydroxylamine under controlled conditions. This process requires meticulous optimization to ensure high yield and purity, as impurities can significantly affect downstream applications. Advances in synthetic methodologies have enabled more efficient and scalable production methods, making m-tolylhydrazine more accessible for industrial and academic research purposes.

One of the most compelling aspects of m-tolylhydrazine is its role as a precursor in the synthesis of heterocyclic compounds. These derivatives have shown promise in various therapeutic areas, including antimicrobial and anti-inflammatory treatments. The hydrazine group's ability to participate in cyclization reactions allows for the creation of complex molecular architectures with enhanced biological activity. Researchers are particularly interested in how these structural modifications influence drug efficacy and pharmacokinetic properties.

The pharmacological profile of m-tolylhydrazine has been further elucidated through preclinical studies. These investigations have highlighted its potential as an adjuvant therapy alongside conventional treatments for chronic diseases. For instance, studies suggest that m-tolylhydrazine-based compounds can enhance immune responses while minimizing side effects. This dual functionality makes them attractive candidates for immunomodulatory therapies aimed at bolstering patient resilience against pathogens.

In conclusion, m-tolylhydrazine (CAS No. 536-89-0) represents a multifaceted compound with significant implications for modern chemical biology and medicine. Its unique structural features and reactivity profile have positioned it as a key player in drug discovery and development. As research continues to uncover new applications and refine synthetic strategies, the therapeutic potential of this compound is likely to expand further, offering hope for innovative treatments across multiple disease domains.